![molecular formula C17H16FNO B5607675 [3-fluoro-4-(1-pyrrolidinyl)phenyl](phenyl)methanone](/img/structure/B5607675.png)
[3-fluoro-4-(1-pyrrolidinyl)phenyl](phenyl)methanone
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Overview
Description
The compound 3-fluoro-4-(1-pyrrolidinyl)phenylmethanone is a chemical of interest due to its unique structure and potential applications in various fields of chemistry and materials science. While the direct details on this specific compound are limited, insights can be gathered from related research on similar structures and chemical functionalities. The synthesis, molecular structure, chemical reactions, properties, and analysis of related compounds provide valuable information on the behavior and characteristics of this compound.
Synthesis Analysis
The synthesis of compounds structurally related to 3-fluoro-4-(1-pyrrolidinyl)phenylmethanone typically involves multi-step processes including substitution reactions. For instance, similar compounds have been obtained through a three-step substitution reaction, showcasing the versatility and complexity of synthesizing such molecules (Huang et al., 2021).
Molecular Structure Analysis
The molecular structures of related compounds have been confirmed using techniques like FTIR, 1H and 13C NMR spectroscopy, mass spectrometry, and X-ray diffraction. Further insights into their molecular structures have been provided by density functional theory (DFT) calculations, confirming the consistency between theoretical and experimental data (Huang et al., 2021).
Chemical Reactions and Properties
Related research involves the examination of chemical reactions specific to the functional groups present in these compounds, such as boric acid ester intermediates with benzene rings, and exploring their physicochemical properties through DFT, including molecular electrostatic potential and frontier molecular orbitals (Huang et al., 2021).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability, are crucial for understanding the applications and handling of these compounds. While specific details on 3-fluoro-4-(1-pyrrolidinyl)phenylmethanone are not available, related studies provide a framework for predicting these properties based on molecular structure and intermolecular interactions.
properties
IUPAC Name |
(3-fluoro-4-pyrrolidin-1-ylphenyl)-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FNO/c18-15-12-14(17(20)13-6-2-1-3-7-13)8-9-16(15)19-10-4-5-11-19/h1-3,6-9,12H,4-5,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXAFUTQALHEPGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C=C(C=C2)C(=O)C3=CC=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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